3-(1-methyl-1H-imidazol-2-yl)-1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]piperidine

• IUPAC Name: [3-(1-methylimidazol-2-yl)piperidin-1-yl]-(5-methyl-3-phenyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C20H22N4O2/c1-14-17(18(22-26-14)15-7-4-3-5-8-15)20(25)24-11-6-9-16(13-24)19-21-10-12-23(19)2/h3-5,7-8,10,12,16H,6,9,11,13H2,1-2H3
• InChI Key: NVFUBKUHGUUPFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N3CCCC(C3)C4=NC=CN4C
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

3-(1-methyl-1H-imidazol-2-yl)-1-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]piperidine is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 350.17427596 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Radiolabeling and Imaging

Compounds with imidazole and piperidine moieties have been utilized in radiolabeling techniques, demonstrating their potential in developing diagnostic agents. For example, a study developed mixed ligand fac-tricarbonyl complexes of technetium and rhenium, incorporating imidazole and piperidine derivatives for radiolabeling bioactive molecules. This approach suggests the potential of structurally similar compounds in diagnostic imaging and tracer studies (Mundwiler et al., 2004).

2. Pharmaceutical Development

Piperidine derivatives, including those with imidazole groups, have been extensively studied for their pharmacological properties. For instance, N-aryl-piperidine derivatives were synthesized and evaluated as potent agonists for the human histamine H3 receptor, indicating their relevance in developing treatments for neurological disorders (Ishikawa et al., 2010).

3. Antimicrobial and Antifungal Applications

The synthesis of imidazole-containing benzodiazepines and their evaluation for antimicrobial activity highlight the utility of these compounds in combating infections. Using piperidine as a catalyst in the synthesis process further underscores the chemical versatility and applicability of related compounds in developing new antimicrobial agents (Konda et al., 2011).

4. Corrosion Inhibition

Imidazole and piperidine derivatives have been applied as corrosion inhibitors, showcasing their potential in material science and engineering. A study on imidazo[1,2-a]pyridine derivatives as corrosion inhibitors for carbon steel in saline media highlights the application of these compounds in protecting industrial materials (Kubba & Al-Joborry, 2020).